Cas no 1261916-63-5 (5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid structure
1261916-63-5 structure
Product Name:5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
CAS No:1261916-63-5
MF:C17H16N2O6S
MW:376.383743286133
MDL:MFCD18323165
CID:2763278
PubChem ID:53228986
Update Time:2025-04-21

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-NITRO-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
    • 5-Nitro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID80692366
    • 1261916-63-5
    • 5-Nitro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18323165
    • 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
    • 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
    • MDL: MFCD18323165
    • Inchi: 1S/C17H16N2O6S/c20-17(21)14-9-13(10-15(11-14)19(22)23)12-3-5-16(6-4-12)26(24,25)18-7-1-2-8-18/h3-6,9-11H,1-2,7-8H2,(H,20,21)
    • InChI Key: XFGNUHAEATWFSO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)[N+](=O)[O-])=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 376.07290741Da
  • Monoisotopic Mass: 376.07290741Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 129Ų

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330444-5 g
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261916-63-5 95%
5g
€1159.00 2023-04-26
abcr
AB330444-5g
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261916-63-5 95%
5g
€1159.00 2025-03-19

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